Cas no 1126635-10-6 (5-(2-fluoro-4-methoxyphenyl)furan-2-carbaldehyde)

• Product Name: 5-(2-fluoro-4-methoxyphenyl)furan-2-carbaldehyde
• CAS No: 1126635-10-6
• MF: C₁₂H₉FO₃
• MW: 220.196467161179
• CID: 6204600
• PubChem ID: 103695100
• Update Time: 2025-06-25

5-(2-fluoro-4-methoxyphenyl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluoro-4-methoxyphenyl)furan-2-carbaldehyde
• EN300-1586005
• 1126635-10-6

• Inchi： 1S/C12H9FO3/c1-15-8-2-4-10(11(13)6-8)12-5-3-9(7-14)16-12/h2-7H,1H3
• InChI Key： BVQSTQRSGGOGRX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=CC=C(C=O)O1)OC

Computed Properties

• Exact Mass: 220.05357231g/mol
• Monoisotopic Mass: 220.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-(2-fluoro-4-methoxyphenyl)furan-2-carbaldehyde

5-(2-Fluoro-4-Methoxyphenyl)Furan-2-Carbaldehyde: A Comprehensive Overview

The compound 5-(2-fluoro-4-methoxyphenyl)furan-2-carbaldehyde, also known by its CAS number 1126635-10-6, is a fascinating molecule with significant potential in various fields of chemistry and biology. This compound belongs to the class of aromatic aldehydes, characterized by its furan ring substituted with a fluoro and methoxy group at the 2 and 4 positions, respectively. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methods. One notable approach involves the use of Suzuki-Miyaura coupling reactions, which allow for the precise installation of the fluoro and methoxy groups on the aromatic ring. This method not only ensures high yields but also provides excellent control over the regiochemistry of the product. The synthesis of 5-(2-fluoro-4-methoxyphenyl)furan-2-carbaldehyde has been optimized to meet the demands of large-scale production, making it accessible for both academic and industrial applications.

The structural features of this compound make it an attractive candidate for exploring its pharmacological properties. Studies have shown that the fluoro group at the 2-position enhances the molecule's lipophilicity, while the methoxy group at the 4-position introduces electron-donating effects, which can influence its interaction with biological targets. Recent research has focused on evaluating its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound exhibits significant inhibitory activity against cyclooxygenase (COX)-2, a key enzyme involved in inflammation. These findings suggest that 5-(2-fluoro-4-methoxyphenyl)furan-2-carbaldehyde could serve as a lead compound for developing novel anti-inflammatory drugs.

In addition to its pharmacological applications, this compound has also been explored in materials science. The furan ring, being electron-rich, can undergo various cycloaddition reactions, such as Diels-Alder reactions, to form conjugated systems with potential applications in organic electronics. Recent studies have highlighted its ability to act as a diene in Diels-Alder reactions with electron-deficient dienophiles, leading to the formation of stable adducts with interesting optical properties. These adducts have been proposed as candidates for advanced materials in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The versatility of 5-(2-fluoro-4-methoxyphenyl)furan-2-carbaldehyde extends to its role as an intermediate in organic synthesis. Its aldehyde functionality makes it amenable to various condensation reactions, such as aldol and Mannich reactions, which are widely used in constructing complex molecular frameworks. Recent advancements in catalytic asymmetric synthesis have further expanded its utility by enabling enantioselective transformations that are crucial for drug discovery and natural product synthesis.

In conclusion, 5-(2-fluoro-4-methoxyphenyl)furan-2-carbaldehyde is a multifaceted compound with promising applications across diverse scientific domains. Its unique structural features, combined with recent breakthroughs in synthetic methods and biological evaluations, position it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and biology.